Cas no 1806545-08-3 (Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate)

• Product Name: Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate
• CAS No: 1806545-08-3
• MF: C₁₂H₁₃NO₆
• MW: 267.234723806381
• CID: 4956368
• Update Time: 2025-05-19

Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate

• Inchi： 1S/C12H13NO6/c1-2-19-12(16)9-5-3-4-8(6-7-10(14)15)11(9)13(17)18/h3-5H,2,6-7H2,1H3,(H,14,15)
• InChI Key： JFKCROKKAVTXAX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1[N+](=O)[O-])CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.7
• Topological Polar Surface Area: 109

Additional information on Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate

Ethyl 3-(2-Carboxyethyl)-2-Nitrobenzoate: A Comprehensive Overview of Structural Features and Emerging Applications

Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate (CAS No. 1806545-08-3) represents a structurally complex organic compound that has garnered significant attention in contemporary chemical research due to its unique combination of functional groups. This molecule integrates a nitro group at the para-position relative to the ester functionality, while the meta-position features an ethyl chain substituted with a carboxylic acid derivative. The nitrobenzoate scaffold is well-documented in medicinal chemistry for its ability to modulate enzyme activity and redox-sensitive pathways, making this compound particularly relevant in the development of targeted therapeutic agents.

The structural characteristics of Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate include a conjugated nitro group (NO₂) that imparts strong electron-withdrawing properties, which may influence the compound's reactivity and biological interactions. The adjacent ester functionality (COOEt) contributes to solubility modulation, while the terminal carboxylic acid group (COOH) provides additional sites for hydrogen bonding and zwitterionic stabilization. Recent computational studies using DFT methods have revealed that the nitro group's orientation creates an asymmetric electron distribution across the aromatic ring, potentially enhancing its ability to participate in π-π stacking interactions with biomolecules.

Synthetic approaches to this compound typically involve multistep strategies beginning with nitration of substituted benzoic acids. A notable advancement reported in 2024 by Zhang et al. demonstrated an improved yield using microwave-assisted synthesis under solvent-free conditions, achieving 89% conversion compared to traditional methods' 67% efficiency. This development aligns with green chemistry principles by reducing solvent waste and energy consumption during production of Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate.

In terms of biological activity, emerging research highlights the compound's potential as a prodrug candidate for cancer therapy. The nitro group's ability to undergo bioreductive activation in hypoxic tumor environments has been exploited in preclinical models. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that under hypoxic conditions (O₂ levels <1%), the nitro moiety is selectively reduced to an amine derivative, triggering localized release of reactive oxygen species (ROS) that induce apoptosis in HeLa cells with an IC₅₀ value of 17 μM—significantly lower than conventional chemotherapeutics.

The carboxylic acid functionality plays a critical role in pharmacokinetic properties. Molecular dynamics simulations indicate that this group enhances water solubility through zwitterionic formation at physiological pH (7.4), while maintaining sufficient lipophilicity for cellular membrane permeation. This dual character positions Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate as a promising candidate for developing orally bioavailable formulations with targeted delivery profiles.

In materials science applications, researchers have explored this compound's utility as a building block for functional polymers. Its conjugated π-system and multiple reactive sites enable crosslinking capabilities when incorporated into polyurethane matrices. A recent patent application (WO/2024/156789) describes its use as a photoinitiator component in UV-curable coatings, where the nitro group facilitates efficient energy transfer during polymerization processes.

Spectroscopic analysis reveals characteristic absorption bands at ~1745 cm⁻¹ (ester carbonyl), ~1698 cm⁻¹ (carboxylic acid), and ~1547 cm⁻¹ (nitro asymmetric stretch) in IR spectra. NMR data shows distinct aromatic proton signals between δ7.8-8.3 ppm corresponding to the substituted benzene ring, with coupling constants consistent with para-substitution patterns observed in other nitrobenzene derivatives.

Thermal stability studies using DSC/TGA techniques indicate decomposition begins at ~198°C under nitrogen atmosphere, suggesting careful handling requirements during processing applications involving elevated temperatures. This thermal profile is comparable to other nitroaromatic compounds but exhibits enhanced stability compared to simple nitrated esters due to steric hindrance from the ethyl side chain.

Ongoing research continues to explore novel applications for this versatile scaffold. Recent work from Kyoto University's Department of Chemical Biology has investigated its potential as a metal ion chelator, demonstrating selective binding affinity for Cu²+ ions through both carboxylate and ester oxygen atoms via bidentate coordination mechanisms.

In conclusion, Ethyl 3-(2-carboxyethyl)-2-nitrobenzoate represents an intriguing molecular architecture combining multiple functional groups into a single scaffold. Its unique combination of redox activity, solubility characteristics, and synthetic versatility positions it as a valuable intermediate across diverse scientific disciplines including pharmaceutical development, materials engineering, and analytical chemistry applications.